Cas no 2225155-26-8 (2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid)

• Product Name: 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid
• CAS No: 2225155-26-8
• MF: C₁₀H₁₀BBrN₂O₂
• MW: 280.91
• CID: 5144737
• PubChem ID: 133555176
• Update Time: 2025-05-26

2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid
• 2225155-26-8
• (2-Bromo-4-(4-methyl-1H-imidazol-1-yl)phenyl)boronic acid

• Inchi： 1S/C10H10BBrN2O2/c1-7-5-14(6-13-7)8-2-3-9(11(15)16)10(12)4-8/h2-6,15-16H,1H3
• InChI Key： CAFVXASLAFNWBR-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=NC(C)=C2)C=C1Br)(O)O

Computed Properties

• Exact Mass: 280.00187g/mol
• Monoisotopic Mass: 280.00187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid

Recent Advances in the Application of 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid (CAS: 2225155-26-8) in Chemical Biology and Drug Discovery

2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid (CAS: 2225155-26-8) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and drug discovery. This compound, characterized by the presence of a bromo substituent and a methylimidazole moiety, serves as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the role of 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. The boronic acid group in this compound facilitates the formation of reversible covalent bonds with the active-site residues of kinases, thereby enhancing binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent and selective inhibitors for Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies.

In addition to its applications in kinase inhibitor development, 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid has been explored as a building block for the synthesis of boron-containing proteolysis-targeting chimeras (PROTACs). PROTACs are a revolutionary class of therapeutics that induce targeted protein degradation by recruiting E3 ubiquitin ligases to specific proteins of interest. The boronic acid moiety in this compound can serve as a warhead to target proteins such as the androgen receptor (AR) and estrogen receptor (ER), which are implicated in hormone-dependent cancers. A recent preprint on bioRxiv detailed the successful incorporation of this compound into a PROTAC scaffold, resulting in enhanced degradation efficiency and reduced off-target effects.

Another emerging application of 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid is in the field of chemical proteomics. Researchers have utilized this compound as a reversible covalent probe to identify and characterize novel drug targets. By leveraging its ability to form dynamic covalent bonds with nucleophilic residues in proteins, scientists can map protein-ligand interactions with high precision. A 2024 study in Nature Chemical Biology reported the use of this compound in activity-based protein profiling (ABPP) to uncover previously unknown off-targets of clinically approved kinase inhibitors, providing valuable insights into their mechanisms of action and potential side effects.

Despite its promising applications, the synthesis and handling of 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid present certain challenges. The compound's sensitivity to moisture and air necessitates careful storage under inert conditions. Moreover, its reactivity with nucleophiles can lead to undesired side reactions if not properly controlled. Recent advancements in synthetic methodologies, such as the use of flow chemistry and microwave-assisted synthesis, have addressed some of these challenges, enabling more efficient and scalable production of this valuable intermediate.

In conclusion, 2-Bromo-4-(4-methylimidazol-1-yl)phenylboronic acid (CAS: 2225155-26-8) represents a versatile and powerful tool in modern chemical biology and drug discovery. Its applications span from kinase inhibitor development to PROTAC synthesis and chemical proteomics, underscoring its broad utility. As research in these areas continues to advance, this compound is poised to play an increasingly important role in the discovery of next-generation therapeutics. Future studies should focus on optimizing its synthetic accessibility and exploring its potential in other emerging areas, such as targeted protein degradation and covalent drug discovery.